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Compound of Interest

Compound Name: Pefachrome(R) fxa*

Cat. No.: B1627135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and experimental

application of Pefachrome® fXa, a chromogenic substrate essential for the quantification of

Factor Xa (FXa) activity in coagulation studies. The information is compiled to ensure safe

laboratory practices and accurate experimental outcomes.

Product Identification and Properties
Pefachrome® fXa is a synthetic peptide conjugated to a para-nitroaniline (pNA) chromophore.

[1] It is utilized in research and quality control for measuring FXa activity.[2][3][4] Different

variants of Pefachrome® fXa are available, each with specific characteristics.

Table 1: Chemical and Physical Properties of Pefachrome® fXa Variants
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Property
Pefachrome®
FXa (General)

Pefachrome®
FXa 5278

Pefachrome®
FXa 8595

Pefachrome®
FXa/LAL 5288

CAS Number 80895-10-9[1] --- --- ---

Molecular

Formula

C25H38N8O7.C

2H4O2[5]

CH3OCO-D-Nle-

Gly-Arg-pNA ·

AcOH[6]

Z-D-Arg-Gly-Arg-

pNA · 2HCl[3]

CH3OCO-D-

CHA-Gly-Arg-

pNA · AcOH[4]

Molecular Weight 622.7 g/mol [2][5] --- 714.6 g/mol [3] 622.7 g/mol [4]

Form
Solid Powder[5]

[7]
--- --- ---

Color

White to off-white

or light

yellowish[5][7]

--- --- ---

Odor Odorless[7] --- --- ---

Solubility

Up to 4 mM in

distilled H2O[2]

[4]

---
> 10 mM in

distilled H2O[3]

Up to 4 mM in

distilled H2O[4]

Storage

Temperature

2-8°C[2][3][4][5]

[7]
--- 2 - 8°C[3] 2-8°C[4]

Safety and Handling
While Pefachrome® fXa is not classified as a hazardous substance according to Regulation

(EC) No 1272/2008, it is crucial to adhere to standard laboratory safety protocols.[7] The health

hazards of this substance have not been thoroughly investigated.[7]

Table 2: Hazard and Precautionary Information
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Hazard Type Information Source

Health Hazards

The health hazards for this

substance have not been

thoroughly investigated. Free

pNA is classified as toxic, and

these properties may be

present when bound to the

peptide.

[7]

PBT and vPvB Assessment

The product contains no

known PBT (Persistent,

Bioaccumulative and Toxic) or

vPvB (very Persistent and very

Bioaccumulative) substances.

[7]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is recommended:

Respiratory Protection: Use a suitable respiratory protective device in case of insufficient

ventilation.[7]

Hand Protection: Wear protective gloves compliant with EU Directive 89/686/EEC and

standard EN374.[7]

Eye/Face Protection: Safety glasses or goggles are recommended.[8]

Skin and Body Protection: Wear protective clothing to prevent skin contact.[7]

First Aid Measures
Table 3: First Aid Procedures
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Exposure Route Procedure Source

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If respiratory

symptoms occur, call a

POISON CENTER or doctor.

[7]

Skin Contact

Wash with plenty of soap and

water. If skin irritation or a rash

occurs, seek medical advice.

[7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice.

[7]

Ingestion
Immediately call a POISON

CENTER or doctor.
[7]

Handling and Storage
Proper handling and storage are vital to maintain the integrity of Pefachrome® fXa.

Handling: Avoid skin and eye contact, and inhalation of particles.[7] Ensure good ventilation

and wash hands before breaks and at the end of work.[7]

Storage: Store in a dry place, protected from light, at a temperature between +2 and +8°C.[7]

Keep the product unopened until use to avoid contamination.[2][3][4] Shipment of the

product does not require cooling.[2][3][4]

Accidental Release Measures
In the event of a spill:

Avoid skin and eye contact and inhalation of dust.[7]
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Do not allow the product to enter the sewage system or any water course.[7]

Mechanically pick up the spilled material and collect it in suitable containers.[7]

Clean the affected area carefully and ensure adequate ventilation.[7]

Avoid the formation of dust.[7]

Experimental Protocols
Pefachrome® fXa is a highly sensitive chromogenic substrate used for the determination of

FXa activity.[2][3][4] The principle of the assay is the cleavage of the p-nitroaniline (pNA) from

the peptide by FXa, which results in a measurable increase in absorbance at 405 nm.[1]

Biochemical Mechanism of Action
The enzymatic reaction is as follows: CH3OCO-D-CHA-Gly-Arg-pNA + FXa ==> CH3OCO-D-

CHA-Gly-Arg-OH + pNA[2]

Caption: Enzymatic cleavage of Pefachrome® fXa by Factor Xa.

Micro Assay for Factor X Determination in Plasma
This protocol is a suggested method for determining Factor X activity in human citrated plasma.

[1][2][3][4]

Materials:

RVV-X (Russell's viper venom-X): 25 AU/ml in 25 mM CaCl2[2][3][4]

Human citrated plasma[2][3][4]

Buffer: 50 mM Tris-HCl, pH 8.4[2][3][4]

Pefachrome® fXa: 4 mM in water[1][2][3]

Procedure:

Activation of Factor X:
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Add 0.100 ml of RVV-X to 0.010 ml of human citrated plasma.[2][3][4]

Incubate for 75 seconds at 37°C to activate Factor X into Factor Xa.[1][2][3]

Chromogenic Reaction:

Add 0.790 ml of buffer.[2][3]

Add 0.100 ml of Pefachrome® fXa (4 mM in water).[1][2][3]

Measurement:

Determine the change in optical density per minute (ΔOD/min) at 405 nm.[2][3]

Caption: Experimental workflow for Factor X determination.

Table 4: Kinetic Parameters of Pefachrome® fXa Variants

Parameter
Pefachrome® FXa
(General)

Pefachrome® FXa
8595

Pefachrome®
FXa/LAL 5288

KM 0.106 mM[1][2] 0.1 mol/L[3] 0.106 mM[4]

kcat 140 s-1[1][2] 290 s-1[3] 140 s-1[4]

Disposal Considerations
Dispose of the product and its container in accordance with local, regional, national, and

international regulations. Do not allow the product to enter sewers or water systems.[7]

This document is intended for informational purposes for trained professionals and does not

replace a formal risk assessment that should be conducted in your laboratory. Always refer to

the specific Safety Data Sheet (SDS) provided by the manufacturer for the most current and

detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1627135
https://www.interchim.fr/ft/J/JL3210.pdf
https://www.avant-medical.com/wp-content/uploads/Pentapharm_Pefachrome-FXa-8595.pdf
https://www.loxo.de/de/A808506/Pefachrome-FXa-LAL-5288-FXa-LAL-5288-Pentapharm-chromogenic-substrate-for-factor-Xa-085-06
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6502829.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6502829.aspx
https://www.pentapharm.com/products/peptides-substrate/pefachrome-fxa-5278
https://www.pentapharm.com/wp-content/uploads/2019/04/802050.pdf
https://www.pentapharm.com/hubfs/MSDS/Pefachrome%20PL%205272%20-%20EN-1.pdf?hsLang=en
https://www.benchchem.com/product/b1627135#safety-and-handling-information-for-pefachrome-r-fxa
https://www.benchchem.com/product/b1627135#safety-and-handling-information-for-pefachrome-r-fxa
https://www.benchchem.com/product/b1627135#safety-and-handling-information-for-pefachrome-r-fxa
https://www.benchchem.com/product/b1627135#safety-and-handling-information-for-pefachrome-r-fxa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1627135?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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